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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C11 branched alcohols, focusing

on their synthesis, physicochemical properties, and biological activities. The information

presented is intended to support research and development efforts in various scientific

disciplines, including medicinal chemistry and drug development.

Synthesis of C11 Branched Alcohols
The synthesis of C11 branched alcohols can be achieved through various established organic

chemistry reactions. The choice of method often depends on the desired isomer and the

available starting materials. Key synthetic strategies include the Guerbet reaction, Grignard

reaction, reduction of carboxylic acids, and hydroformylation of alkenes.

General Synthetic Pathways
Several general methodologies can be adapted for the synthesis of specific C11 branched

alcohol isomers.

Guerbet Reaction: This reaction facilitates the dimerization of primary alcohols to form β-

alkylated dimer alcohols.[1][2] It is a robust method for producing branched-chain higher

alcohols and can be applied to generate C11 structures from smaller alcohol precursors.[1]

[3][4] The reaction typically requires high temperatures and the presence of a catalyst.[5]
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Grignard Reaction: The addition of a Grignard reagent to an aldehyde or ketone is a versatile

method for creating a wide range of secondary and tertiary alcohols.[6][7][8][9] For the

synthesis of C11 branched primary alcohols, formaldehyde can be used as the carbonyl

compound.[7][8]

Reduction of Carboxylic Acids: Branched C11 carboxylic acids can be reduced to their

corresponding primary alcohols using strong reducing agents like lithium aluminum hydride

(LiAlH4).[10][11][12]

Hydroformylation of Alkenes: This process, also known as the oxo process, involves the

addition of a formyl group and a hydrogen atom across a carbon-carbon double bond in an

alkene, followed by reduction of the resulting aldehyde to an alcohol.[13][14][15][16][17]

Starting with a C10 branched alkene, this method can yield a C11 branched alcohol.

Below is a diagram illustrating the general synthetic workflow from common starting materials

to C11 branched alcohols.

General synthetic routes to C11 branched alcohols.

Physicochemical Properties of Selected C11
Branched Alcohols
The physical and chemical properties of C11 branched alcohols can vary significantly

depending on the position and nature of the branching. These properties are crucial for

predicting their behavior in various applications, including their use as solvents, surfactants, or

bioactive molecules. The following table summarizes available data for some C11 branched

alcohol isomers.
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Isomer CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

2-Methyl-1-

decanol
18675-24-6 C11H24O 172.31 -

3-Methyl-1-

decanol
73105-71-2 C11H24O 172.31 -

4-Methyl-1-

decanol
408309-43-3 C11H24O 172.31

105-107 @ 5

Torr

5-Methyl-1-

decanol
55505-28-7 C11H24O 172.31 229-230

Data compiled from various chemical supplier databases. Note that some data points are not

available.

Biological Activity of C11 Branched Alcohols
Long-chain alcohols, including those with eleven carbon atoms, have been investigated for

their biological activities, particularly their antimicrobial properties.

Antimicrobial Effects
Studies have shown that long-chain fatty alcohols can exhibit antibacterial activity against

various microorganisms, including Staphylococcus aureus and Mycobacteria.[18][19][20][21]

The length of the carbon chain plays a crucial role in determining the extent and mechanism of

this activity.[18][20] For instance, 1-undecanol has been reported to possess both bactericidal

and membrane-damaging activity against S. aureus.[18][19][20]

The proposed mechanism of action for some of these alcohols involves the disruption of the

bacterial cell membrane, leading to leakage of intracellular components and ultimately cell

death.[18][19][20]

Below is a simplified diagram illustrating the proposed mechanism of membrane disruption by

long-chain alcohols.
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Proposed mechanism of antimicrobial action.

Experimental Protocols
Detailed experimental protocols are essential for the reproducible synthesis and evaluation of

C11 branched alcohols. While specific protocols for every isomer are not readily available in a

consolidated format, the following sections provide generalized procedures based on the

common synthetic methods.

General Protocol for Grignard Synthesis of a C11
Branched Alcohol
This protocol outlines the general steps for synthesizing a C11 branched alcohol using a

Grignard reagent and an appropriate carbonyl compound.

Preparation of the Grignard Reagent:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of the appropriate alkyl halide (to form the desired branched

structure) in anhydrous diethyl ether through the dropping funnel.

The reaction is typically initiated by gentle heating and then maintained at a gentle reflux

until the magnesium is consumed.

Reaction with Carbonyl Compound:

Cool the Grignard reagent to 0 °C in an ice bath.

Slowly add a solution of the corresponding aldehyde or ketone (to achieve the C11

backbone) in anhydrous diethyl ether.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours.
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Work-up and Purification:

Pour the reaction mixture slowly into a beaker containing ice and a saturated aqueous

solution of ammonium chloride to quench the reaction.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude alcohol by distillation or column chromatography.

The workflow for a typical Grignard synthesis is depicted below.

Workflow for Grignard synthesis of C11 branched alcohols.

Conclusion
C11 branched alcohols represent a diverse class of molecules with potential applications in

various fields. Their synthesis can be accomplished through several well-established chemical

reactions, allowing for the generation of a wide range of isomers. The biological activity of

these compounds, particularly their antimicrobial effects, warrants further investigation for

potential therapeutic applications. This guide provides a foundational understanding for

researchers and professionals interested in exploring the chemistry and biology of C11

branched alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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